Cas no 889670-02-4 (Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate)

Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate structure

889670-02-4 structure

Product name:Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate

CAS No:889670-02-4

MF:C₉H₁₆INO₄

MW:329.132115364075

MDL:MFCD20231367

CID:859202

Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate
- N-Boc-3-Iodoalanine methyl ester
- N-BOC-3-IODO-DL-ALANINE METHYL ESTER
- (R)-METHYL 2-(TERT-BUTOXYCARBONYLAMINA)-3-IODOPROPANAATE
- (R)-Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate
- Methyl (2S)-2-[(tert-butoxycarbonyl)-amino]-3-iodopropanoate
- Boc-
- A-iodo-Ala-OMe
- methyl 2-{[(tert-butoxy)carbonyl]amino}-3-iodopropanoate
- Boc-3-iodo-D-Ala-OMe
- N-boc-3-iodo-L-alanine methyl ester
- UGZBFCCHLUWCQI-UHFFFAOYSA-N
- BCP07848
- FCH1617816
- SY029045
- AX8157629
- ST24047594
- A2660
- N-[(1,1-Dimethylethoxy)carbonyl]-3-iodoalanine methyl ester (ACI)
- Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate
- MDL： MFCD20231367
- Inchi： 1S/C9H16INO4/c1-9(2,3)15-8(13)11-6(5-10)7(12)14-4/h6H,5H2,1-4H3,(H,11,13)
- InChI Key： UGZBFCCHLUWCQI-UHFFFAOYSA-N
- SMILES： O=C(NC(CI)C(OC)=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 237
Topological Polar Surface Area: 64.599
XLogP3: 1.4

Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	M239315-1g	Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate	889670-02-4		1g	$ 260.00	2022-06-04
Fluorochem	231334-5g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	95%	5g	￡322.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UK109-1g	Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate	889670-02-4	98%	1g	1263.0CNY	2021-07-15
Fluorochem	231334-10g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	95%	10g	￡579.00	2022-02-28
Ambeed	A368013-10g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	98%	10g	$56.0	2025-02-28
1PlusChem	1P0047FG-1g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	98+%	1g	$9.00	2024-04-20
A2B Chem LLC	AB95452-10g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	95%	10g	$31.00	2024-04-19
Ambeed	A368013-1g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	98%	1g	$10.0	2025-02-28
eNovation Chemicals LLC	D751695-250mg	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	95%	250mg	$55	2025-02-26
eNovation Chemicals LLC	D751695-100g	Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate	889670-02-4	95%	100g	$280	2025-02-26

Methyl 2-(tert-Butoxycarbonylamino)-3-iodopropanoate Production Method

Synthetic Routes 1

69961-11-1

889670-02-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Acetone ; 12 - 18 h, reflux

Reference

Synthesis of highly substituted pyrrolidines via double Michael addition reaction and its anti-microbial activity

Chandan, Nandkishor, American Journal of PharmTech Research, 2016, 6(5), 640-647

Synthetic Routes 2

69942-12-7

889670-02-4

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine Solvents: Dichloromethane ; 10 min, rt; rt → 0 °C
1.2 Reagents: Iodine ; 40 min, 0 °C; 0 °C → rt; 10 min, rt; rt → 0 °C
1.3 Solvents: Dichloromethane ; 10 min, 0 °C; 1 h, 0 °C; 0 °C → rt; 1.5 h, rt

Reference

Nickel-catalyzed cross-coupling of amino-acid-derived alkylzinc reagents with alkyl bromides/chlorides: Access to diverse unnatural amino acids

Gou, Fei-Hu; Ma, Ming-Jian; Wang, An-Jun; Zhao, Liang; Wang, Haoyang ; et al, Organic Letters, 2022, 24(1), 240-244